Cas no 114253-63-3 (Benzo[c]phenanthridin-6(5H)-one,2,3,8,9-tetramethoxy-5-methyl-)

• Product Name: Benzo[c]phenanthridin-6(5H)-one,2,3,8,9-tetramethoxy-5-methyl-
• CAS No: 114253-63-3
• MF: C₂₂H₂₁NO₅
• MW: 379.405846357346
• CID: 141907
• PubChem ID: 3087373
• Update Time: 2025-04-19

Benzo[c]phenanthridin-6(5H)-one,2,3,8,9-tetramethoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[c]phenanthridin-6(5H)-one,2,3,8,9-tetramethoxy-5-methyl-
• 2,3,8,9-tetramethoxy-5-methylbenzo[c]phenanthridin-6-one
• 5-methyl-6-oxo-2,3,8,9-tetra-methoxy-5,6-dihydrobenzo[c]phenanthridine
• O-Methyl-6-oxofagaronine
• 4-21-00-06741 (Beilstein Handbook Reference)
• Benzo(c)phenanthridin-6(5H)-one, 5-methyl-2,3,8,9-tetramethoxy-
• DTXSID50150685
• 114253-63-3
• BRN 0343650

• Inchi： 1S/C22H21NO5/c1-23-21-13(7-6-12-8-17(25-2)18(26-3)9-14(12)21)15-10-19(27-4)20(28-5)11-16(15)22(23)24/h6-11H,1-5H3
• InChI Key： AIDLXPSMRVKBCD-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=CC=2C2C=CC3C=C(C(=CC=3C=2N1C)OC)OC)OC)OC

Computed Properties

• Exact Mass: 379.14203
• Monoisotopic Mass: 379.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• PSA: 57.23